Cas no 111633-57-9 (3H-Pyrrolo[1,2-a]azepin-3-one, octahydro-)

• Product Name: 3H-Pyrrolo[1,2-a]azepin-3-one, octahydro-
• CAS No: 111633-57-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 2607084
• Update Time: 2023-08-07

3H-Pyrrolo[1,2-a]azepin-3-one, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,2,5,6,7,8,9,9a-octahydropyrrolo[1,2-a]azepin-3-one
• 3H-Pyrrolo[1,2-a]azepin-3-one, octahydro-
• Octahydro-3H-pyrrolo[1,2-a]azepin-3-one

• Inchi： 1S/C9H15NO/c11-9-6-5-8-4-2-1-3-7-10(8)9/h8H,1-7H2
• InChI Key： RYNPVMASEVYKPL-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCCCCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 20.3